Cas no 1429623-59-5 (N-Acetyltyramine Glucuronide-d3)

• Product Name: N-Acetyltyramine Glucuronide-d3
• CAS No: 1429623-59-5
• MF: C₁₆H₂₁NO₈
• MW: 355.33984541893
• CID: 2241847
• Update Time: 2025-11-07

N-Acetyltyramine Glucuronide-d3 Chemical and Physical Properties

Names and Identifiers

• N-Acetyltyramine Glucuronide-d3

• Inchi： 1S/C16H21NO8/c1-8(18)17-7-6-9-2-4-10(5-3-9)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h2-5,11-14,16,19-21H,6-7H2,1H3,(H,17,18)(H,22,23)/t11?,12-,13?,14?,16+/m0/s1
• InChI Key： DDAQSNRNVPNZJX-MMZDLVFRSA-N
• SMILES： c1cc(CCNC(C)=O)ccc1O[C@H]1C(O)C(O)[C@H](O)C(C(O)=O)O1

N-Acetyltyramine Glucuronide-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Acetyltyramine Glucuronide-d3

Recent Advances in the Study of N-Acetyltyramine Glucuronide-d3 (1429623-59-5): Applications and Analytical Techniques

The compound N-Acetyltyramine Glucuronide-d3 (CAS: 1429623-59-5) has garnered significant attention in recent years due to its role as a stable isotope-labeled internal standard in metabolomics and pharmacokinetic studies. This deuterated analog of N-acetyltyramine glucuronide is particularly valuable for quantitative mass spectrometry analyses, enabling precise measurements of endogenous metabolites and drug metabolites in complex biological matrices. Recent research has focused on optimizing its synthesis, characterizing its physicochemical properties, and expanding its applications in biomedical research.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the superior performance of N-Acetyltyramine Glucuronide-d3 as an internal standard for quantifying tyrosine metabolism biomarkers in human plasma. The researchers developed a highly sensitive LC-MS/MS method that achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, with excellent linearity (R² > 0.999) across a wide concentration range. The deuterated standard showed minimal matrix effects (<5%) and excellent stability under various storage conditions, making it particularly suitable for large-scale clinical studies.

In the field of neuropharmacology, N-Acetyltyramine Glucuronide-d3 has been employed to study the blood-brain barrier permeability of tyramine-related compounds. A recent preclinical investigation utilized this compound to trace the metabolic fate of dietary tyramine and its conversion to various conjugated metabolites. The study revealed novel insights into the enterohepatic circulation of these metabolites and their potential neuroactive properties, suggesting possible implications for understanding migraine pathophysiology and developing new therapeutic approaches.

Analytical chemistry advancements have also benefited from applications of N-Acetyltyramine Glucuronide-d3. A 2024 technical report described its use in developing a novel multiplexed assay for simultaneously quantifying 15 phase II drug metabolites. The deuterated standard's structural similarity to numerous glucuronide conjugates allowed for optimization of ionization parameters and fragmentation patterns, significantly improving assay robustness. This approach has been adopted by several pharmaceutical companies for accelerated drug metabolism studies during preclinical development.

Recent synthetic chemistry breakthroughs have addressed previous challenges in producing high-purity N-Acetyltyramine Glucuronide-d3. A patent application published in early 2024 disclosed an improved enzymatic synthesis method using immobilized UDP-glucuronosyltransferase isoforms, achieving >99% isotopic purity with significantly reduced production costs. This advancement is expected to make the compound more accessible for routine laboratory use and potentially enable its application in emerging fields such as exposomics and precision medicine.

Looking forward, researchers are exploring the potential of N-Acetyltyramine Glucuronide-d3 in novel diagnostic applications. Preliminary studies suggest its utility as a biomarker for assessing hepatic glucuronidation capacity, which could personalize dosing regimens for drugs metabolized through this pathway. Additionally, its application in stable isotope-resolved metabolomics (SIRM) studies is providing unprecedented insights into metabolic flux analysis, particularly in cancer metabolism research where tyrosine pathway alterations are frequently observed.